N-(1,3-benzodioxol-5-ylmethyl)-1-(4-{2-[(4-bromo-2,6-dimethylphenyl)amino]-2-oxoethoxy}phenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-[4-[2-(4-bromo-2,6-dimethylanilino)-2-oxoethoxy]phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C29H28BrN3O6/c1-17-9-21(30)10-18(2)28(17)32-26(34)15-37-23-6-4-22(5-7-23)33-14-20(12-27(33)35)29(36)31-13-19-3-8-24-25(11-19)39-16-38-24/h3-11,20H,12-16H2,1-2H3,(H,31,36)(H,32,34)
• InChI Key: UEAFBQDNKCTYKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)COC2=CC=C(C=C2)N3CC(CC3=O)C(=O)NCC4=CC5=C(C=C4)OCO5)C)Br
• Molecular Formula: C29H28BrN3O6
• Molecular Weight: 594.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-1-(4-{2-[(4-bromo-2,6-dimethylphenyl)amino]-2-oxoethoxy}phenyl)-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C29H28BrN3O6 and its molecular weight is 594.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(1,3-benzodioxol-5-ylmethyl)-1-(4-{2-[(4-bromo-2,6-dimethylphenyl)amino]-2-oxoethoxy}phenyl)-5-oxo-3-pyrrolidinecarboxamide is 593.11615 g/mol and the complexity rating of the compound is 871. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Xenobiotics in Dietary Assessment

Research into xenobiotics—chemical compounds foreign to a biological system—plays a critical role in understanding the impact of environmental and dietary exposures on human health. For example, a study by Zapico et al. (2022) aimed to describe the intake of heterocyclic amines (HAs), polycyclic aromatic hydrocarbons (PAHs), nitrates, nitrites, nitrosamines, and acrylamide. These compounds are of interest due to their presence in food and potential links to cancer. The study utilized food frequency questionnaires and existing databases to estimate intake levels and identify dietary and lifestyle factors affecting exposure levels. This research highlights the importance of assessing xenobiotic exposure in various populations and underscores the need for further efforts to adjust intake levels to those recommended by health agencies (Zapico et al., 2022).

Carcinogenic Heterocyclic Amines (HCAs) Exposure

Investigations into HCAs, mutagens/carcinogens found in cooked foods, are crucial for understanding human exposure and its implications. Nagao et al. (1996) highlighted the presence of HCAs in the urine of healthy individuals consuming ordinary diets, indicating daily exposure to these compounds. Such research is pivotal in assessing the risks associated with dietary exposure to carcinogenic compounds and developing strategies to mitigate these risks. The study's findings on the ubiquity of HCAs in the human diet and their potential health risks underscore the importance of monitoring and managing exposure to these compounds (Nagao et al., 1996).